Cas no 875800-25-2 (Acetic acid, chloro(phenylhydrazono)-, ethyl ester, (2E)-)

• Product Name: Acetic acid, chloro(phenylhydrazono)-, ethyl ester, (2E)-
• CAS No: 875800-25-2
• Molecular Formula: C₁₀H₁₁N₂O₂Cl
• Molecular Weight: 226.66
• MDL: MFCD00477268
• CID: 4274461
• PubChem ID: 5368271

Acetic acid, chloro(phenylhydrazono)-, ethyl ester, (2E)- Properties

Names and Identifiers

• Acetic acid, chloro(phenylhydrazono)-, ethyl ester, (2E)-
• (E)-ethyl 2-chloro-2-(2-phenylhydrazono)acetate
• 9000-40-2
• 28663-68-5
• DTXSID80420747
• CS-0362810
• SR-01000307993
• 2-chloro-2-(phenylhydrazono)acetic acid ethyl ester
• Ethyl (2E)-2-chloro-2-(2-phenylhydrazinylidene)acetate
• F86509
• ethyl (2E)-chloro(phenylhydrazono)acetate
• SCHEMBL5253472
• ETHYL CHLORO(PHENYLHYDRAZONO)ACETATE
• D72472
• AKOS003598453
• Ethyl (E)-2-chloro-2-(2-phenylhydrazono)acetate
• 5N-666S
• STK367396
• SR-01000307993-1
• Ethyl 2-chloro-2-(phenylhydrazono)acetate
• Ethyl 2-chloro-2-(2-phenylhydrazono)acetate
• ethyl (2E)-2-chloro-2-(phenylhydrazinylidene)acetate
• ethyl (2E)-2-chloro-2-(2-phenylhydrazin-1-ylidene)acetate
• (Z)-ethyl 2-chloro-2-(2-phenylhydrazono)acetate
• 875800-25-2
• MFCD00228707

• MDL： MFCD00477268
• InChIKey： LZCJYKSOIZQABU-UKTHLTGXSA-N
• Inchi： InChI=1S/C10H11ClN2O2/c1-2-15-10(14)9(11)13-12-8-6-4-3-5-7-8/h3-7,12H,2H2,1H3/b13-9+

Computed Properties

• Exact Mass: 226.0509053Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 226.0509053Da
• Heavy Atom Count: 15
• Complexity: 238
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 50.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines